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BAY-876 Stock Solution Preparation

The following table summarizes the standard methods for preparing BAY-876 stock solutions as provided by

chemical suppliers. Handling should be done with care, using appropriate personal protective equipment.

Parameter Specification

Notes

Molecular Weight  496.42 g/mol

Recommended DMSO

Solvent

Stock 10 mM (common), or 99
Concentration mg/mL (199.42 mM)
Storage -80°C in aliquots

[1] [2] [3]

The compound has poor water solubility [2] [3].

A 10 mM stock is made by dissolving 4.96 mg of
BAY-876 in 1 mL of DMSO [1] [3].

Storing in aliquots prevents freeze-thaw cycles and
protects from moisture, which can reduce solubility
in DMSO [2] [3].

Experimental Data and Working Concentrations

BAY-876 is a potent and highly selective GLUT1 inhibitor. The table below outlines its reported activity and

effective concentrations in various cell-based assays.
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Aspect Details References
Potency & ICs0 = 2 nM for GLUT1,; >130-fold selective over GLUT2, GLUTS3, [1]112] [3]
Selectivity GLUT4 [1] [2] [3].

| Common In Vitro Working Concentrations | Proliferation/Viability Assays: 25 nM - 100 ptM (dose-
dependent effects observed) [1] [4] [5]. Glucose Uptake Inhibition: As low as 10 nM [5]. | [1] [4] [5] | |
Reported ICso Values in Cell Lines | Varies by cell type and assay. Examples include 50 nM in DLD-1 cells
and 24.31 pM in T24 cells [1] [2]. | [1] [2] |

Detailed Cell Culture Application Protocols

Here are detailed methodologies for key experiments cited in recent literature, which you can adapt for your

research.

Protocol 1: Cell Proliferation and Viability Assay (MTS)

This protocol is adapted from a 2025 study on colorectal cancer (CRC) cell lines [4].

¢ 1. Cell Seeding: Seed HCT116, DLD1, or other relevant cells into a 96-well plate at a density of
5,000 cells per well in 100 uL of complete culture medium. Incubate for 24 hours to allow cell
attachment [4].

2. Drug Treatment: Prepare serial dilutions of BAY-876 in culture medium from your DMSO stock
solution. Treat cells with various concentrations of BAY-876, using DMSO as a vehicle control.

Ensure the final concentration of DMSO is equal in all wells (typically <0.1%) [4].
3. Incubation: Incubate the treated cells for a desired period (e.g., 24 hours) [4].
4. Viability Measurement: Add 20 pL of MTS reagent directly to each well. Incubate the plate at
37°C for 2 hours. Measure the absorbance at 490 nm using a microplate spectrophotometer [4].

5. Data Analysis: Normalize absorbance values to the vehicle control (DMSO) to express results as
a relative percentage of cell viability [4].

Protocol 2: Glucose Uptake Measurement (Biosensor)
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This protocol, using a FRET-based glucose biosensor, is adapted from a 2024 study on head and neck

squamous cell carcinoma (HNSCC) [5].

1. Biosensor Introduction: Transduce HNSCC cells (e.g., SCC47) with a genetically encoded

glucose biosensor (FLII12Pglu-700ud6) [5].

e 2. Cell Plating: Plate the transduced cells in a suitable imaging dish and culture until they reach 60-
80% confluency [5].

¢ 3. Inhibitor Pre-treatment: Treat cells with your desired concentration of BAY-876 (e.g., 10 nM to
100 pM) for a specified period [5].

¢ 4. Real-Time Measurement: Using live-cell imaging, initiate the measurement and then add a bolus
of glucose (e.g., 25 mM final concentration) to the media. Monitor the FRET signal in real-time to
track the rate of glucose influx into the cells [5].

e 5. Data Analysis: Quantify the change in FRET signal over time. A slower rate of change in BAY-876

treated cells indicates inhibition of glucose uptake [5].

Workflow for BAY-876 Cell Culture Experiments

The diagram below illustrates the general workflow for planning and conducting cell culture experiments

with BAY-876.

[Plan Experimentj

Prepare Stock Solution

(10 mM in DMSO) Seed and Culture Cells

Treat with BAY-876 Perform Assay Analyze Data

Click to download full resolution via product page

Critical Notes for Researchers

¢ Solubility and Stability: BAY-876 has limited solubility in aqueous solutions. Always prepare a fresh
stock solution in DMSO and dilute it into the culture medium immediately before use. Vigorous
vortexing or brief sonication may be required to fully dissolve the compound in DMSO [2] [3].

¢ Vehicle Control: It is crucial to include a vehicle control (DMSO at the same final concentration as in
your treated samples) in every experiment to rule out solvent toxicity effects.
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e Dose-Response Determination: Due to varying sensitivity across different cell lines, it is highly
recommended to perform an initial dose-response curve to determine the optimal working
concentration for your specific experimental model [4] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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